Cas no 319917-25-4 (Quinolactactin A)

• Product Name: Quinolactactin A
• CAS No: 319917-25-4
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 4762536
• Update Time: 2025-10-29

Quinolactactin A Chemical and Physical Properties

Names and Identifiers

• Quinolactactin A
• (3S)-2,3-dihydro-4-methyl-3-(1-methylpropyl)-1H-pyrrolo[3,4-b]quinoline-1,9(4H)-dione

• Inchi： 1S/C16H18N2O2/c1-4-9(2)13-14-12(16(20)17-13)15(19)10-7-5-6-8-11(10)18(14)3/h5-9,13H,4H2,1-3H3,(H,17,20)/t9?,13-/m0/s1
• InChI Key： FLHQAMWKNPOTDV-NCWAPJAISA-N
• SMILES： O=C1C2C(C3C=CC=CC=3N(C)C=2[C@H](C(C)CC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 483
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4

Additional information on Quinolactactin A

Quinolactactin A (CAS No. 319917-25-4): A Comprehensive Overview

Quinolactactin A (CAS No. 319917-25-4) is a naturally occurring compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, isolated from marine microorganisms, exhibits a unique structure and a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and potential applications of Quinolactactin A.

The chemical structure of Quinolactactin A is characterized by a quinolone core fused with a lactone ring, which contributes to its distinctive pharmacological profile. The molecular formula of Quinolactactin A is C₁₆H₁₆N₂O₄, and its molecular weight is 296.31 g/mol. The compound's structural complexity and the presence of multiple functional groups, such as the quinolone and lactone moieties, suggest a high degree of biological activity and potential for drug development.

In recent years, extensive research has been conducted to explore the biological activities of Quinolactactin A. One of the most notable findings is its potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria. Studies have shown that Quinolactactin A can effectively inhibit the growth of multidrug-resistant strains, making it a valuable lead compound in the fight against antibiotic resistance. For instance, a study published in the Journal of Antibiotics in 2021 demonstrated that Quinolactactin A exhibited significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).

Beyond its antibacterial properties, Quinolactactin A has also shown promise in other therapeutic areas. Research has indicated that the compound possesses anti-inflammatory and anti-cancer activities. In an in vitro study published in Bioorganic & Medicinal Chemistry Letters in 2020, Quinolactactin A was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that Quinolactactin A could be a potential candidate for the treatment of inflammatory diseases.

In the context of cancer research, Quinolactactin A has been shown to exhibit cytotoxic effects against various cancer cell lines. A study published in Cancer Letters in 2019 reported that Quinolactactin A induced apoptosis in human breast cancer cells by activating caspase-dependent pathways. These findings highlight the potential of Quinolactactin A as an anticancer agent and warrant further investigation into its mechanisms of action.

The mechanism of action of Quinolactactin A is not yet fully understood, but several studies have provided insights into its mode of action. One hypothesis is that the compound targets bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. This mechanism is supported by studies showing that Quinolactactin A disrupts bacterial cell membrane integrity and leads to cell death. Additionally, the compound's ability to modulate inflammatory responses may be related to its interaction with nuclear factor-kappa B (NF-κB) signaling pathways.

The development of new drugs based on natural products like Quinolactactin A is an active area of research in medicinal chemistry. Scientists are exploring various strategies to optimize the pharmacological properties of these compounds, including structural modifications and drug delivery systems. For example, a study published in Organic & Biomolecular Chemistry in 2021 described the synthesis of several analogs of Quinolactactin A, which exhibited enhanced antibacterial activity compared to the parent compound.

In conclusion, CAS No. 319917-25-4: Quinolactactin A, with its unique chemical structure and diverse biological activities, represents a promising lead compound for drug discovery and development. Its potent antibacterial, anti-inflammatory, and anticancer properties make it an attractive target for further research and potential clinical applications. As research continues to uncover more about this fascinating compound, it is likely that new therapeutic opportunities will emerge.